1-[4-(acetylamino)phenyl]-N-butylcyclohexanecarboxamide

• IUPAC Name: 2-[8-(3-fluorophenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H13F4N5O2S/c21-13-4-2-6-15(10-13)32-18-17-27-29(19(31)28(17)8-7-25-18)11-16(30)26-14-5-1-3-12(9-14)20(22,23)24/h1-10H,11H2,(H,26,30)
• InChI Key: MAIUTSNYCQDPKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4=CC=CC(=C4)F)C(F)(F)F
• Molecular Formula: C20H13F4N5O2S
• Molecular Weight: 463.4 g/mol

Description

1-[4-(acetylamino)phenyl]-N-butylcyclohexanecarboxamide is a synthetic compound that has been developed for research purposes. It is commonly referred to as ABCH or ABCH-1. This compound has been found to have potential as a therapeutic agent for a variety of conditions, including inflammation, pain, and cancer.

Mechanism of Action

Target of Action

The compounds contain a [1,2,4]triazolo[4,3-a]pyrazine core . Compounds with similar cores have been found to exhibit anti-tumor activity and inhibit c-Met kinase . They have also been found to intercalate DNA .

Biochemical Pathways

C-met kinase, a potential target of these compounds, is involved in many cellular processes, including cell growth, survival, and migration .

Pharmacokinetics

Compounds with similar structures have been found to have good bioavailability and stability .

Result of Action

Inhibition of c-met kinase can lead to decreased cell growth and survival .

Advantages and Limitations for Lab Experiments

ABCH-1 has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It also has a low toxicity profile, which makes it safer to use in animal studies. However, there are also some limitations to its use. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, its potential therapeutic effects have only been studied in animal models, so it is not yet clear if it will be effective in humans.

Future Directions

There are several future directions for research on ABCH-1. One area of interest is its potential as a treatment for cancer. Further studies are needed to determine its effectiveness in animal models of cancer and to assess its safety in humans. Another area of interest is its potential as a treatment for inflammatory conditions such as arthritis. Additional studies are needed to determine its effectiveness in animal models of these conditions and to assess its safety in humans. Finally, further research is needed to fully understand the mechanism of action of ABCH-1, which will help to guide the design of future experiments to test its effects.

Synthesis Methods

ABCH-1 can be synthesized using a variety of methods. One common method involves the reaction of 4-acetamidobenzenesulfonyl chloride with N-butylcyclohexanecarboxamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

ABCH-1 has been studied for its potential therapeutic effects in a variety of conditions. In animal studies, it has been found to have anti-inflammatory and analgesic effects. It has also been found to have potential as a treatment for cancer, as it can inhibit the growth of cancer cells in vitro.